Cas no 2305079-42-7 (Rel-(1S,5S,7R)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane)

• Product Name: Rel-(1S,5S,7R)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane
• CAS No: 2305079-42-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD31693671
• CID: 4773466
• Update Time: 2026-02-26

Rel-(1S,5S,7R)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• rel-(1S,5S,7R)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane
• SB35677
• Rel-tert-butyl (1S,5S,7R)-7-amino-2-azabicyclo[3.2.0]heptane-2-carboxylate
• Rel-(1S,5S,7R)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane

• MDL： MFCD31693671
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-7-6-8(12)9(7)13/h7-9H,4-6,12H2,1-3H3/t7-,8+,9-/m0/s1
• InChI Key： LKFGPMRVNCQJHB-YIZRAAEISA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]2C[C@H]([C@@H]12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6